2-aminopropyl 6-amino-2-[[2-(2-naphthalen-2-yl-1H-benzo[g]indol-3-yl)acetyl]amino]hexanoate

• IUPAC Name: 2-aminopropyl 6-amino-2-[[2-(2-naphthalen-2-yl-1H-benzo[g]indol-3-yl)acetyl]amino]hexanoate
• InChI: InChI=1S/C33H36N4O3/c1-21(35)20-40-33(39)29(12-6-7-17-34)36-30(38)19-28-27-16-15-23-9-4-5-11-26(23)32(27)37-31(28)25-14-13-22-8-2-3-10-24(22)18-25/h2-5,8-11,13-16,18,21,29,37H,6-7,12,17,19-20,34-35H2,1H3,(H,36,38)
• InChI Key: NFVRGDRCCNEGBS-UHFFFAOYSA-N
• Canonical SMILES: CC(COC(=O)C(CCCCN)NC(=O)CC1=C(NC2=C1C=CC3=CC=CC=C32)C4=CC5=CC=CC=C5C=C4)N
• Molecular Formula: C33H36N4O3
• Molecular Weight: 536.7 g/mol

Description

L-817818 is a benzoindole that is 1H-benzo[g]indole substituted by naphthalen-2-yl and 2-({(2R)-6-amino-1-[(2S)-2-aminopropoxy]-1-oxohexan-2-yl}amino)-2-oxoethyl groups at positions 2 and 3, respectively. It is a selective nonpeptidic agonist of the somatostatin subtype-5 (SST5) receptor with Ki of 0.4 nM. It has a role as a neuroprotective agent, a somatostatin receptor agonist and a hypoglycemic agent. It is a member of naphthalenes, a secondary carboxamide, a primary amino compound, a carboxylic ester and a benzoindole.

Scientific Research Applications

Fluorescent Probes for Molecular Diagnosis

• Fluorescent Probe Development for Alzheimer's Disease : A study demonstrated the synthesis of a novel fluorescent probe, closely related to the chemical structure , for β-amyloids, aiding in the molecular diagnosis of Alzheimer's disease. This probe showed high binding affinities toward Aβ(1–40) aggregates in vitro, indicating its potential in Alzheimer's research (Fa et al., 2015).

Synthesis and Characterization of Derivatives

• Production of Indole Compounds : Research focused on the production of indole compounds containing an amino group, based on indolization processes, highlighted the synthesis of various derivatives, underscoring the chemical's versatility in creating diverse molecular structures (Maklakov et al., 2002).
• Synthesis of Novel Fluorophores : A study synthesized novel fluorophores, including compounds structurally similar to the query chemical. These fluorophores were used for labeling nucleosides, exhibiting good fluorescence signals and higher hybridization affinity than unlabelled oligodeoxyribonucleotides (Singh & Singh, 2007).

Photophysical Properties and Solvatochromic Analysis

• Study of Photophysical Properties : Investigations into the photophysical properties of derivatives related to the compound have been conducted. These studies are crucial in applications like bio-imaging and the development of fluorescent bioactive compounds (Nicolescu et al., 2020).

Applications in Sensing and Detection

• Colorimetric Sensing of Anions : Research has developed derivatives for colorimetric sensing, particularly for the detection of fluoride anions. This application demonstrates the chemical's potential in creating sensors with naked-eye detection capabilities in solution (Younes et al., 2020).